Cas no 646451-69-6 (L-Leucine,L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-L-lysyl-L-prolyl-)

• Product Name: L-Leucine,L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-L-lysyl-L-prolyl-
• CAS No: 646451-69-6
• MF: C₈₂H₁₄₅N₂₃O₂₂
• MW: 1805.16961932182
• CID: 420807
• Update Time: 2024-01-29

L-Leucine,L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-L-lysyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine,L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-L-lysyl-L-prolyl-
• L-Leucine,L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-gluta
• L-Leucine, L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-L-lysyl-L-prolyl- (9CI)

• Inchi： 1S/C82H145N23O22/c1-9-46(7)65(101-68(112)49(23-12-16-34-84)91-67(111)48(87)22-11-15-33-83)77(121)92-50(29-31-61(88)108)69(113)100-64(45(5)6)76(120)96-54(41-63(90)110)70(114)98-56(42-106)71(115)93-51(24-13-17-35-85)79(123)104-38-21-28-60(104)75(119)99-57(43-107)72(116)102-66(47(8)10-2)78(122)95-53(30-32-62(89)109)81(125)105-39-19-26-58(105)73(117)94-52(25-14-18-36-86)80(124)103-37-20-27-59(103)74(118)97-55(82(126)127)40-44(3)4/h44-60,64-66,106-107H,9-43,83-87H2,1-8H3,(H2,88,108)(H2,89,109)(H2,90,110)(H,91,111)(H,92,121)(H,93,115)(H,94,117)(H,95,122)(H,96,120)(H,97,118)(H,98,114)(H,99,119)(H,100,113)(H,101,112)(H,102,116)(H,126,127)/t46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,64-,65-,66-/m0/s1
• InChI Key： OBXUGADPVFXVSM-IFPKQFLBSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCC(N)=O)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)N

Computed Properties

• Exact Mass: 1804.09445

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 2005.2±65.0 °C(Predicted)
• PSA: 747.26
• pka: 3.71±0.21(Predicted)